2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H16ClF3N4OS/c24-16-12-10-15(11-13-16)21-29-30-22(31(21)17-6-2-1-3-7-17)33-14-20(32)28-19-9-5-4-8-18(19)23(25,26)27/h1-13H,14H2,(H,28,32)
• InChI Key: SFOHUWFWZXHAFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3C(F)(F)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H16ClF3N4OS
• Molecular Weight: 488.9 g/mol

Description

The compound “2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule. It contains several functional groups, including a triazole ring, a thioether group, and a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, the thioether group, and the trifluoromethyl group would all contribute to its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could affect its polarity and solubility.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Studies on compounds with similar structures, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, highlight the significance of molecular shape and intermolecular interactions. These compounds are noted for their "V" shaped molecular structures and a range of intermolecular interactions that contribute to their 3-D arrays, which could influence their reactivity and potential as pharmaceutical intermediates or materials science applications Boechat et al., 2011.

Inhibitory Activities

Research on 1,2,4-triazole derivatives, including similar compounds, has shown moderate to good inhibitory activities against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings suggest potential applications in designing inhibitors for neurodegenerative diseases such as Alzheimer's Riaz et al., 2020.

Antimicrobial Screening

Compounds synthesized from similar structural frameworks have been evaluated for their antimicrobial properties. For instance, derivatives of N-(4-aryl amine)-2-{[4-phenyl-5- (pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibited notable in-vitro antibacterial, antifungal, and anti-tuberculosis activities. This suggests potential applications in developing new antimicrobial agents MahyavanshiJyotindra et al., 2011.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields, such as pharmaceuticals or agrochemicals. Further studies could also investigate its synthesis, properties, and reactivity in more detail.